N-butyl-3-(2,6-dichlorophenyl)-N-ethyl-5-methyl-4-isoxazolecarboxamide

• IUPAC Name: N-butyl-3-(2,6-dichlorophenyl)-N-ethyl-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H20Cl2N2O2/c1-4-6-10-21(5-2)17(22)14-11(3)23-20-16(14)15-12(18)8-7-9-13(15)19/h7-9H,4-6,10H2,1-3H3
• InChI Key: KTJYEUDMFITXPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1=C(ON=C1C2=C(C=CC=C2Cl)Cl)C
• Molecular Formula: C17H20Cl2N2O2
• Molecular Weight: 355.3 g/mol

Description

N-butyl-3-(2,6-dichlorophenyl)-N-ethyl-5-methyl-4-isoxazolecarboxamide, commonly known as A-84, is a chemical compound that belongs to the class of isoxazole carboxamides. This compound has gained significant attention due to its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

A-84 selectively blocks the activity of voltage-gated sodium channels by binding to a specific site on the channel protein. This binding prevents the channel from opening in response to depolarization, which in turn inhibits the generation and propagation of action potentials in neurons.
Biochemical and Physiological Effects:
The selective inhibition of voltage-gated sodium channels by A-84 has several biochemical and physiological effects. In neurons, it reduces the excitability and firing rate of action potentials, which can lead to changes in synaptic transmission and neuronal network activity. In addition, A-84 has been shown to have analgesic effects in animal models, suggesting that it may have potential applications in the treatment of pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using A-84 in lab experiments is its selectivity for voltage-gated sodium channels. This allows researchers to specifically target this channel subtype without affecting other ion channels or receptors. However, A-84 has some limitations as well. It has a relatively short half-life in vivo, which can make it difficult to use in long-term experiments. In addition, A-84 has low solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

For research could include investigating its effects on different subtypes of voltage-gated sodium channels, exploring its potential therapeutic applications in pain management, and developing new derivatives with improved pharmacokinetic properties. Additionally, A-84 could be used in combination with other compounds to study the complex interactions between different ion channels and receptors in neuronal networks.

Synthesis Methods

The synthesis of A-84 involves the reaction of 2,6-dichlorobenzoyl chloride with N-butyl-N-ethyl-5-methylisoxazole-4-carboxamide in the presence of a base. The reaction yields A-84 as a white solid with a melting point of 91-93°C.

Scientific Research Applications

A-84 has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively block the activity of voltage-gated sodium channels in neurons, which are responsible for the generation and propagation of action potentials. This makes A-84 a valuable tool for studying the role of sodium channels in neuronal excitability and synaptic transmission.